Cas no 681158-01-0 (4-benzoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide)

4-Benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide is a heterocyclic compound featuring a chromenothiazole core linked to a benzoyl-substituted benzamide moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The fused chromenothiazole system enhances rigidity and π-conjugation, while the benzamide group offers functional versatility for further derivatization. Its well-defined molecular architecture suggests potential applications in the development of bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The compound’s stability and synthetic accessibility further support its utility in research and pharmaceutical development.
4-benzoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide structure
681158-01-0 structure
Product Name:4-benzoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide
CAS No:681158-01-0
MF:C24H16N2O3S
MW:412.460444450378
CID:6203046
PubChem ID:4557200
Update Time:2025-05-28

4-benzoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-benzoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide
    • F0536-0275
    • 4-benzoyl-N-(4H-chromeno[4,3-d]thiazol-2-yl)benzamide
    • 681158-01-0
    • 4-benzoyl-N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)benzamide
    • 4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
    • AKOS024581141
    • Oprea1_093336
    • Inchi: 1S/C24H16N2O3S/c27-22(15-6-2-1-3-7-15)16-10-12-17(13-11-16)23(28)26-24-25-21-18-8-4-5-9-19(18)29-14-20(21)30-24/h1-13H,14H2,(H,25,26,28)
    • InChI Key: XXZFENMHAQJROI-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2C=CC(C(C3C=CC=CC=3)=O)=CC=2)=O)=NC2=C1COC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 412.08816355g/mol
  • Monoisotopic Mass: 412.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 96.5Ų

4-benzoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA66335-1mg
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
681158-01-0
1mg
$245.00 2024-04-19
A2B Chem LLC
BA66335-5mg
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
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$272.00 2024-04-19
A2B Chem LLC
BA66335-10mg
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
681158-01-0
10mg
$291.00 2024-04-19
A2B Chem LLC
BA66335-25mg
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
681158-01-0
25mg
$360.00 2024-04-19
A2B Chem LLC
BA66335-50mg
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
681158-01-0
50mg
$504.00 2024-04-19
A2B Chem LLC
BA66335-100mg
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
681158-01-0
100mg
$697.00 2024-04-19
Life Chemicals
F0536-0275-2μmol
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
681158-01-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0536-0275-5μmol
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
681158-01-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0536-0275-10μmol
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
681158-01-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0536-0275-20μmol
4-benzoyl-N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}benzamide
681158-01-0 90%+
20μl
$79.0 2023-05-17
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